Cas no 72619-32-0 ((R)-Haloxyfop Methyl Ester)

• Product Name: (R)-Haloxyfop Methyl Ester
• CAS No: 72619-32-0
• MF: C₁₆H₁₃ClF₃NO₄
• MW: 375.726934194565
• MDL: MFCD04112762
• CID: 59367
• PubChem ID: 329754468
• Update Time: 2025-09-23

(R)-Haloxyfop Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoate
• HALOXYFOP-R-METHYL
• Methyl (R)-2-(4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)phenoxy)propionate
• 2-(4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)-propanoic acid methyl ester
• 2-(4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)-propanoicaci
• 2-(4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)propanoicacid
• haloxyfop(unstatedstereochemistry)
• Propanoic acid, 2-4-3-chloro-5-(trifluoromethyl)-2-pyridinyloxyphenoxy-, methyl ester, (2R)-
• (R)-2-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridyloxy]phenoxy}propanoic acid methyl ester
• (R)-Haloxyfop Methyl Ester
• (R)-Methyl 2-(4-((3-chloro-5-(trifluoromethyl)-pyridin-2-yl)oxy)phenoxy)propanoate
• Haloxyfop P-methyl
• Haloxyfop P-methyl solution
• Haloxyfop-Pmethyl
• Haloxyfop-P-methyl
• methyl (2R)-2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoate
• methyl (2R)-2-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]propanoate
• methyl (R)-2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridyloxy]phenoxy}propionate
• Eloge
• Propanoic acid, 2-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, methyl ester, (2R)-
• Haloxyfop-(R)-methyl
• Gallant Super
• 7VD796HHTS
• CHEMBL2286458
• CHEBI:136729
• Methyl (R)-2-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoate
• DE-535
• Zellek Super
• DE 535
• Edge
• AS-13063
• C16H13ClF3NO4
• MFSWTRQUCLNFOM-SECBINFHSA-N
• HY-136374
• UNII-7VD796HHTS
• DTXSID8058249
• EC 406-250-0
• NS00067075
• Haloxyfop-P-methyl, PESTANAL(R), analytical standard
• methyl (2R)-2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoate
• PROPANOIC ACID, 2-(4-((3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL)OXY)PHENOXY)-, METHYL ESTER, (2R)-
• 72619-32-0
• AKOS015895898
• (R)-methyl 2-(4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenoxy)propanoate
• methyl (2R)-2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propionate
• CS-0128835
• 186673-58-5
• SCHEMBL54814
• Q27268911
• Haloxyfop-P-methyl [ISO]
• Haloxyfop-R-methyl 10 microg/mL in Acetonitrile
• methyl (2R)-2-(4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)propanoate
• methyl (2R)-2-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propionate
• DTXCID0032233
• methyl (R)-2-(4-(3-chloro-5-(trifluoromethyl)-2-pyridyloxy)phenoxy)propionate
• methyl (2R)-2-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoate

• MDL： MFCD04112762
• Inchi： 1S/C16H13ClF3NO4/c1-9(15(22)23-2)24-11-3-5-12(6-4-11)25-14-13(17)7-10(8-21-14)16(18,19)20/h3-9H,1-2H3/t9-/m1/s1
• InChI Key： MFSWTRQUCLNFOM-SECBINFHSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)O[C@@H](C(=O)OC)C

Computed Properties

• Exact Mass: 375.04900
• Monoisotopic Mass: 375.0485201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: Light brown to red brown viscous liquid
• Density: 0.968
• Boiling Point: 390.818°C at 760 mmHg
• Flash Point: 2 °C
• Refractive Index: 1.513
• Water Partition Coefficient: 8.74 mg/L at 20 ºC
• PSA: 57.65000
• LogP: 4.48640

(R)-Haloxyfop Methyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P264-P270-P273-P301+P312+P330-P391-P501
• Hazardous Material transportation number：UN1648 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S2-S60-S61
• Hazardous Material Identification：
• Risk Phrases：R22; R50/53
• Safety Term：S2;S60;S61
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters